Cas no 1427377-75-0 (7-Bromo-6-fluoro-1H-indazole)

• Product Name: 7-Bromo-6-fluoro-1H-indazole
• CAS No: 1427377-75-0
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD23705437
• CID: 4699697
• PubChem ID: 122715590
• Update Time: 2025-05-21

7-Bromo-6-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-6-fluoro-1H-indazole
• D96881
• 1427377-75-0
• MFCD23705437
• BS-44700
• SY274004
• CS-0193150
• EN300-1592149
• 7-bromo-6-fluoro-2H-indazole
• 7-Bromo-6-fluoroindazole
• SCHEMBL20237898
• CHC37775

• MDL： MFCD23705437
• Inchi： 1S/C7H4BrFN2/c8-6-5(9)2-1-4-3-10-11-7(4)6/h1-3H,(H,10,11)
• InChI Key： ZFBMAPTXKUFDHS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C=NNC=21)F

Computed Properties

• Exact Mass: 213.95419g/mol
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.3

Additional information on 7-Bromo-6-fluoro-1H-indazole

Research Brief on 7-Bromo-6-fluoro-1H-indazole (CAS: 1427377-75-0) in Chemical Biology and Pharmaceutical Applications

7-Bromo-6-fluoro-1H-indazole (CAS: 1427377-75-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This indazole derivative serves as a versatile scaffold for the development of kinase inhibitors, particularly in oncology and inflammatory diseases. Recent studies highlight its role as a key intermediate in synthesizing targeted therapies, with its bromo and fluoro substituents enabling precise structural modifications for enhanced bioactivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in designing selective inhibitors of the JAK-STAT pathway, where 7-Bromo-6-fluoro-1H-indazole was functionalized to achieve nanomolar potency against JAK2 while sparing JAK3. The research team employed X-ray crystallography to confirm binding interactions, revealing a unique halogen-bonding pattern attributed to the bromo-fluoro substitution. This finding underscores the compound's strategic value in optimizing kinase selectivity profiles.

In parallel, patent literature (WO2023056421) discloses novel applications of 1427377-75-0 in PROTAC (Proteolysis Targeting Chimera) development. The compound's indazole core was conjugated with E3 ligase ligands to create degraders targeting aberrant proteins in neurodegenerative diseases. Notably, the bromo group served as an ideal handle for click chemistry modifications, while the fluorine atom improved blood-brain barrier permeability by reducing P-glycoprotein efflux.

Ongoing preclinical investigations (ACS Pharmacology & Translational Science, 2024) explore the compound's metabolic stability and toxicity profile. Comparative studies with analogous indazoles revealed that the 6-fluoro substitution significantly reduces CYP3A4-mediated metabolism, extending half-life in animal models. However, researchers caution that the bromine atom may contribute to potential off-target effects through non-specific protein binding, necessitating careful structural optimization in lead compounds.

The synthetic accessibility of 7-Bromo-6-fluoro-1H-indazole has also advanced, with recent process chemistry improvements (Org. Process Res. Dev. 2023) achieving >85% yield via continuous flow bromination-fluorination sequences. This scalability enhancement addresses previous supply chain challenges for this building block, particularly for combinatorial library synthesis in fragment-based drug discovery campaigns.

Emerging applications extend beyond small-molecule drugs, with several bioconjugation studies utilizing 1427377-75-0 as a linker for antibody-drug conjugates (ADCs). The compound's dual functionality allows simultaneous attachment to cysteine-engineered antibodies and cytotoxic payloads, as demonstrated in a recent Nature Biotechnology report on next-generation ADCs with improved therapeutic indices.

While clinical translation remains in early stages, the collective research positions 7-Bromo-6-fluoro-1H-indazole as a privileged structure in modern drug discovery. Future directions include exploring its potential in covalent inhibitor design (leveraging the bromine as a warhead) and as a fluorescent probe scaffold for imaging applications, pending further pharmacokinetic optimization.